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Abstract

Propyl tiglate (CAS No. 61692-83-9), also known as propyl (E)-2-methylbut-2-enoate, is an
unsaturated ester recognized for its characteristic fruity and sweet aroma.[1] While extensively
utilized in the flavor and fragrance industries, its broader applications in research and drug
development remain an area of emerging interest. This technical guide provides a
comprehensive overview of the physicochemical properties, synthesis, spectral
characterization, biological activities, and safety and toxicity of propyl tiglate, serving as a
foundational resource for professionals in the chemical and biomedical sciences. All
guantitative data are presented in structured tables for clarity, and detailed experimental
protocols are provided. Visual diagrams generated using Graphviz are included to illustrate key
processes.

Physicochemical Properties

Propyl tiglate is a flammable liquid with a distinct odor profile.[2] Its key physicochemical
properties are summarized in the table below.
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Property Value Reference
CAS Number 61692-83-9 [31141[5]
Molecular Formula CsH1402 [1]
Molecular Weight 142.20 g/mol [1][5]
Appearance Colorless liquid

Boiling Point 176-180 °C

Density 0.904 g/mL at 25 °C

Refractive Index (n2°/D) 1.4371

Solubility Soluble in ethanol. [1]

1.0987 hPa @ 20°C
Vapor Pressure , (2]
(estimated)

LogP (XLogP3-AA) 2.2 2]

Synthesis of Propyl Tiglate

The most common and straightforward method for the synthesis of propyl tiglate is the Fischer
esterification of tiglic acid with n-propanol, using a strong acid catalyst such as sulfuric acid.

Synthesis Pathway

Tiglic Acid
\i\ Products
n-Propanol Propyl Tiglate el Water

H2S0a4 (catalyst)
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Caption: Fischer esterification of tiglic acid with n-propanol.

Experimental Protocol: Fischer Esterification

This protocol outlines a general procedure for the synthesis of propyl tiglate via Fischer
esterification.[6][7]

Materials:

Tiglic acid

e n-Propanol (excess)

o Concentrated sulfuric acid (catalyst)

e Diethyl ether (for extraction)

e Saturated sodium bicarbonate solution

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate or sodium sulfate (drying agent)

Equipment:

e Round-bottom flask

o Reflux condenser

e Heating mantle with magnetic stirrer

e Separatory funnel

 Rotary evaporator

« Distillation apparatus
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Procedure:

e Reaction Setup: In a round-bottom flask, combine tiglic acid and an excess of n-propanol
(typically 3-5 molar equivalents). While stirring, slowly add a catalytic amount of
concentrated sulfuric acid.

o Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux using a heating
mantle. The reaction is typically refluxed for 2-4 hours. The progress of the reaction can be
monitored by thin-layer chromatography (TLC).

o Work-up:
o Allow the reaction mixture to cool to room temperature.
o Transfer the mixture to a separatory funnel and add diethyl ether to dilute the solution.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst), and brine.

e Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate. Filter off the drying agent and remove the diethyl ether and excess n-
propanol using a rotary evaporator.

 Purification: The crude propyl tiglate can be purified by distillation under reduced pressure
to yield the final product.

Spectral Characterization

The structure of propyl tiglate can be confirmed using various spectroscopic techniques,
including *H NMR, 3C NMR, and mass spectrometry.

'H NMR Spectroscopy

The *H NMR spectrum of propyl tiglate exhibits characteristic signals for the propyl and tiglate
moieties.
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Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
~6.8 q 1H CH=C(CHs)COO
~4.0 t 2H OCH2CH2CHs
~1.8 d 3H CH=C(CHs)COO
~1.8 s 3H C=C(CHs)COO
~1.6 sextet 2H OCH2CH2CHs
~0.9 t 3H OCH2CH2CHs

3C NMR Spectroscopy

The 13C NMR spectrum provides information on the carbon framework of the molecule.

Chemical Shift (0, ppm) Assignment
~167 C=0

~138 CH=C(CHs)COO
~128 CH=C(CHs)COO
~65 OCH2CH2CHs
~22 OCH2CH2CHs
~14 CH=C(CH3)COO
~12 C=C(CHs)COO
~10 OCH2CH2CHs

Mass Spectrometry

Electron ionization mass spectrometry (EI-MS) of propyl tiglate results in a molecular ion peak
and characteristic fragment ions.
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miz Interpretation

142 [M]* (Molecular ion)

127 [M - CHs]*

99 [M - C3H7]* (Loss of propyl radical)
85 [CaHs02]* (Tigloyl cation)

55 [CaH7]*

43 [CsH7]* (Propyl cation)

Mass Spectrum Fragmentation Workflow

[CsH1402]* m/z = 142

- CHs i - CsHy Propyl fragment

[C7H1102]* m/z = 127 [CsH702]* m/z = 99 [CsH7]* m/z = 43

i— CH:

[C4aH50]* m/z = 85

beo

[CaH7]* m/z = 55

Click to download full resolution via product page

Caption: Proposed fragmentation pathway of propyl tiglate in EI-MS.

Biological Activity and Applications
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The primary application of propyl tiglate is in the flavor and fragrance industry, where it is
valued for its fruity, sweet, and green aroma profile.[1] It is a component of various essential
oils and contributes to the natural scent of some fruits.

Currently, there is limited published research on the specific pharmacological activities of
propyl tiglate in the context of drug development. Its structural similarity to other biologically
active esters suggests potential for further investigation. Future research could explore its
potential anti-inflammatory, antimicrobial, or cytotoxic properties.

Safety and Toxicology

Propyl tiglate is classified as a flammable liquid.[2] Standard safety precautions for handling
flammable organic compounds should be followed.

Toxicity Data:

e Acute Dermal LD50 (Rat): > 2000 mg/kg body weight. Based on this, propyl tiglate is
considered to have low acute dermal toxicity.[3]

It is recommended to handle propyl tiglate in a well-ventilated area and to use appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Conclusion

This technical guide has provided a detailed overview of propyl tiglate, summarizing its
physicochemical properties, a standard synthesis protocol, and its spectral characteristics.
While its current applications are predominantly in the flavor and fragrance sector, its chemical
structure warrants further investigation for potential biological activities relevant to drug
discovery and development. The information presented herein serves as a valuable resource
for researchers and scientists working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Propyl Tiglate (CAS No. 61692-83-9): A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1609282#propyl-tiglate-cas-number-61692-83-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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